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Compound of Interest

Compound Name: (S)-4-DODECANOLIDE

CAS No.: 69830-92-8

Cat. No.: B1253174

Get Quote

Technical Monograph: (S)-4-Dodecanolide
Precision Handling, Safety, and Application in
Pharmaceutical Research
Executive Summary
(S)-4-Dodecanolide (Synonyms: (S)-

-Dodecalactone; (5S)-5-octyloxolan-2-one) is a chiral biologically active lactone.[1] While its
racemic counterpart is a ubiquitous GRAS (Generally Recognized As Safe) flavoring agent, the
pure (S)-enantiomer acts as a potent bioactive scaffold in drug development, exhibiting specific
antibiofilm activity against Streptococcus pyogenes and anti-inflammatory modulation of TNF-

.

This guide addresses the critical gap between "food-grade" handling and "pharmaceutical-

grade" rigor. For researchers, the primary challenges are stereochemical integrity (preventing

racemization), lipophilic solubilization for bioassays, and oxidative stability.
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Part 1: Molecular Architecture & Physicochemical Profile
The biological efficacy of 4-dodecanolide is stereospecific. The (S)-enantiomer possesses a

specific 3D orientation at the C5 chiral center that dictates ligand-receptor binding affinity.

Table 1: Physicochemical Specifications

Property Specification Operational Note

CAS Number
69830-92-8 (Specific to (S)-

isomer)

Do not use CAS 2305-05-7

(Racemic)

Molecular Formula MW: 198.30 g/mol

Chiral Purity 98% ee (enantiomeric excess)
Critical for bioactivity

reproducibility

Physical State Colorless to pale yellow oil
Viscous; pipette with positive

displacement

Solubility DMSO, Ethanol, Chloroform Insoluble in water (< 60 mg/L)

Boiling Point 130–132 °C (at 1.5 mmHg)
High boiling point; low volatility

but persistent

Density 0.936 g/mL
Denser than standard organic

solvents

Part 2: Toxicological Profile & Risk Assessment[3]
While the racemic mixture is low-toxicity, pure (S)-4-dodecanolide in a research setting

requires handling as a concentrated chemical irritant.

1. Acute Toxicity & GHS Classification[2]
Signal Word:WARNING

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3][4]
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H335: May cause respiratory irritation.[5][3][4]

LD50 (Oral, Rat): > 5000 mg/kg (Based on racemic data).

2. Biological Mechanism & Safety Implications
Recent studies indicate (S)-4-dodecanolide downregulates virulence factors (srv, ropB) in

bacteria and modulates neutrophil activity.

Risk: At high concentrations (>200

g/mL), it may alter non-target cellular signaling pathways.

Precaution: Use barrier protection (Nitrile gloves > 0.11mm) to prevent transdermal

absorption, as the compound is highly lipophilic and skin-permeable.

Part 3: Operational Protocols (The "How-To")
Protocol A: Chiral Chain of Custody (Storage & Stability)
Rationale: Lactones are susceptible to hydrolysis (ring-opening) in basic conditions and

racemization in the presence of strong Lewis acids or elevated temperatures.

Receipt: Verify enantiomeric excess (ee) immediately upon arrival (See Protocol B).

Aliquoting:

Perform in a fume hood.

Use amber glass vials with PTFE-lined caps (prevents plasticizer leaching).

Argon Overlay: Displace headspace air with dry argon before sealing to prevent oxidative

degradation of the octyl side chain.

Storage:

Short-term (< 1 month): 4°C.

Long-term (> 1 month): -20°C.
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Critical: Allow vial to reach room temperature before opening to prevent water

condensation, which catalyzes hydrolysis.

Protocol B: Self-Validating Chiral Purity Analysis (GC-FID)
Rationale: You cannot rely on optical rotation (

) alone for high-precision biology. A chiral Gas Chromatography (GC) method provides
definitive separation of (R) and (S) enantiomers.

Column: Cyclodextrin-based chiral phase (e.g., Hydrodex

-6TBDM or equivalent).

Carrier: Helium at 1.5 mL/min (constant flow).

Oven Program:

Start 100°C (hold 1 min).

Ramp 2°C/min to 180°C.

Hold 10 min.

Validation Criteria:

(S)-isomer retention time: ~35.2 min (illustrative).

(R)-isomer retention time: ~36.1 min.

Resolution (

): Must be > 1.5 for valid quantification.

Protocol C: Bioassay Solubilization (The "Emulsion Problem")
Rationale: (S)-4-dodecanolide is hydrophobic. Direct addition to cell media causes phase

separation (oiling out), leading to erratic dose-response curves.

Stock Preparation: Dissolve to 100 mM in anhydrous DMSO. Vortex for 30 seconds.
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Intermediate Dilution: Dilute stock 1:10 in pure Ethanol (creates a 10 mM working solution).

Final Application: Add the ethanol working solution to the culture media while vortexing the

media.

Target: Final solvent concentration < 0.1% (v/v) to avoid solvent toxicity.

Check: Media should remain clear.[5][2] Turbidity indicates precipitation/micelle formation.

Part 4: Visualizing the Workflow & Mechanism
Diagram 1: Chiral Integrity Workflow
This diagram illustrates the decision logic required to maintain the "S" configuration from

receipt to data generation.
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Caption: Workflow ensuring enantiomeric purity is verified before biological application.

Diagram 2: Putative Mechanism of Action (Biofilm &
Inflammation)
Based on recent research (Pandian et al., 2020), this diagram maps the biological impact of the

molecule.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.johndwalsh.com/wp-content/uploads/2020/05/20069-gamma-Dodecalactone_US-SDS.pdf
https://www.kishida.co.jp/product/catalog/msds/id/4867/code/000-43842e.pdf
https://www.benchchem.com/product/b1253174/docs?utm_src=pdf-body-img#s-4-dodecanolide-safety-and-handling-guidelines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253174?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bacterial Pathogen (S. pyogenes) Host Immune Response

(S)-4-Dodecanolide

srv gene
(Downregulation)

Modulates

Neutrophil
Activation

Targets

Biofilm Formation
(Inhibited)

Virulence Factors
(SpeB, Slo)

TNF-alpha
Secretion

Inhibits Release

Tissue
Inflammation

Click to download full resolution via product page

Caption: Dual-action mechanism: bacterial virulence suppression and host anti-inflammatory

modulation.

Part 5: Emergency Response & Disposal
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Scenario Immediate Action Medical Follow-up

Eye Contact

Rinse cautiously with water for

15 mins.[5][6] Remove contact

lenses.[2][3][4]

Seek ophthalmologist if

redness persists (Lactones can

cause chemical conjunctivitis).

Skin Contact

Wash with soap and water.[5]

Do not use alcohol (increases

absorption).

Monitor for dermatitis.

Spill (< 10mL)

Absorb with vermiculite or

sand. Do not use combustible

materials (sawdust).

Ventilate area.[5][2][3][4][6]

Disposal

Incineration in a chemical

combustor equipped with an

afterburner and scrubber.

Do not flush down drains

(aquatic toxicity risk).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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